Cas no 1877545-93-1 (3-(3-Methyl-1,2-thiazol-5-yl)butan-2-ol)

• Product Name: 3-(3-Methyl-1,2-thiazol-5-yl)butan-2-ol
• CAS No: 1877545-93-1
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 6028814
• PubChem ID: 131134349
• Update Time: 2024-01-11

3-(3-Methyl-1,2-thiazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1626632
• 1877545-93-1
• 3-(3-methyl-1,2-thiazol-5-yl)butan-2-ol
• 3-(3-Methyl-1,2-thiazol-5-yl)butan-2-ol

• Inchi： 1S/C8H13NOS/c1-5-4-8(11-9-5)6(2)7(3)10/h4,6-7,10H,1-3H3
• InChI Key： FXYNNRNSSYEIDQ-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C(C)C(C)O

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.4Ų